Cas no 2757835-47-3 ([3-(Methylsulfanyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate)

• Product Name: [3-(Methylsulfanyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757835-47-3
• MF: C₁₃H₁₈O₃S₂
• MW: 286.410221576691
• CID: 5755257
• PubChem ID: 165751502
• Update Time: 2023-11-15

[3-(Methylsulfanyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• [(1r,3r)-3-(methylsulfanyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate
• 2757835-47-3
• EN300-35961433
• [3-(methylsulfanyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate
• 2757917-22-7
• EN300-37152621
• [3-(Methylsulfanyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H18O3S2/c1-10-3-5-13(6-4-10)18(14,15)16-9-11-7-12(8-11)17-2/h3-6,11-12H,7-9H2,1-2H3
• InChI Key： FOEGRBCCFKEOBL-UHFFFAOYSA-N
• SMILES： S(C)C1CC(COS(C2C=CC(C)=CC=2)(=O)=O)C1

Computed Properties

• Exact Mass: 286.06973678g/mol
• Monoisotopic Mass: 286.06973678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77Ų